Cas no 537010-29-0 (1-(2-Naphthylmethyl)-1H-benzimidazole-2-carbaldehyde)
1-(2-Naphthylmethyl)-1H-benzimidazole-2-carbaldehyde is a benzimidazole derivative featuring a naphthylmethyl substituent and a formyl functional group at the 2-position. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly as an intermediate in the preparation of heterocyclic frameworks and pharmacologically active molecules. The presence of both the benzimidazole core and the naphthyl group enhances its potential for applications in medicinal chemistry, such as enzyme inhibition or ligand design. Its aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions, making it a valuable building block for the development of novel bioactive compounds or functional materials.
537010-29-0 structure
Product Name:1-(2-Naphthylmethyl)-1H-benzimidazole-2-carbaldehyde
CAS No:537010-29-0
MF:C19H14N2O
MW:286.327264308929
MDL:MFCD03719820
CID:878193
PubChem ID:888651
Update Time:2026-04-29
1-(2-Naphthylmethyl)-1H-benzimidazole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(Naphthalen-2-ylmethyl)-1H-benzo[d]imidazole-2-carbaldehyde
- 1-(2-naphthylmethyl)-1H-benzimidazole-2-carbaldehyde
- 1-(2-naphthylmethyl)-1H-benzimidazole-2-carbaldehyde(SALTDATA: FREE)
- 1-(naphthalen-2-ylmethyl)-1H-benzimidazole-2-carbaldehyde
- 1-(naphthalen-2-ylmethyl)benzimidazole-2-carbaldehyde
- 1H-benzimidazole-2-carboxaldehyde, 1-(2-naphthalenylmethyl)-
- 1-Naphthalen-2-ylmethyl-1H-benzoimidazole-2-carbaldehyde
- 1-(2-Naphthylmethyl)-1H-benzimidazole-2-carbaldehyde
-
- MDL： MFCD03719820
- Inchi： InChI=1S/C19H14N2O/c22-13-19-20-17-7-3-4-8-18(17)21(19)12-14-9-10-15-5-1-2-6-16(15)11-14/h1-11,13H,12H2
- InChI Key： NASCVBIDXHJMFH-UHFFFAOYSA-N
- SMILES： C1=CC=C2C=C(C=CC2=C1)CN3C4=CC=CC=C4N=C3C=O
Computed Properties
- Exact Mass: 286.11100
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 34.89000
- LogP: 4.05030
1-(2-Naphthylmethyl)-1H-benzimidazole-2-carbaldehyde Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2-Naphthylmethyl)-1H-benzimidazole-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B504488-10mg |
1-(2-Naphthylmethyl)-1H-benzimidazole-2-carbaldehyde |
537010-29-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B504488-50mg |
1-(2-Naphthylmethyl)-1H-benzimidazole-2-carbaldehyde |
537010-29-0 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B504488-100mg |
1-(2-Naphthylmethyl)-1H-benzimidazole-2-carbaldehyde |
537010-29-0 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Enamine | EN300-22695382-0.05g |
537010-29-0 | 95% | 0.05g |
$212.0 | 2024-06-20 | ||
| A2B Chem LLC | AG20262-250mg |
1-(Naphthalen-2-ylmethyl)-1H-benzo[d]imidazole-2-carbaldehyde |
537010-29-0 | 95% | 250mg |
$43.00 | 2024-04-19 | |
| Ambeed | A850806-1g |
1-(Naphthalen-2-ylmethyl)-1H-benzo[d]imidazole-2-carbaldehyde |
537010-29-0 | 95+% | 1g |
$46.0 | 2024-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393632-1g |
1-(Naphthalen-2-ylmethyl)-1H-benzo[d]imidazole-2-carbaldehyde |
537010-29-0 | 95+% | 1g |
￥590.00 | 2024-05-09 |
1-(2-Naphthylmethyl)-1H-benzimidazole-2-carbaldehyde Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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